(2E)-N-(isoquinolin-5-yl)-3-(thiophen-2-yl)prop-2-enamide

• IUPAC Name: (E)-N-isoquinolin-5-yl-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H12N2OS/c19-16(7-6-13-4-2-10-20-13)18-15-5-1-3-12-11-17-9-8-14(12)15/h1-11H,(H,18,19)/b7-6+
• InChI Key: QUGWGYKNBUADDD-VOTSOKGWSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: C1=CC2=C(C=CN=C2)C(=C1)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H12N2OS
• Molecular Weight: 280.3 g/mol

Description

(2E)-N-(isoquinolin-5-yl)-3-(thiophen-2-yl)prop-2-enamide, also known as IQ-1S, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. IQ-1S belongs to the class of small molecules that are known to modulate the activity of the Wnt signaling pathway, which is involved in various physiological and pathological processes, including embryonic development, tissue homeostasis, and cancer progression.

Scientific Research Applications

Antitubercular Activity

A notable application of compounds related to (2E)-N-(isoquinolin-5-yl)-3-(thiophen-2-yl)prop-2-enamide is in the field of antitubercular research. For instance, derivatives such as 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides have shown promise as antitubercular agents. These compounds were synthesized and evaluated against Mycobacterium tuberculosis, showing effective inhibitory activity with lower cytotoxicity profiles (Marvadi et al., 2020).

Anticancer Potential

Compounds structurally similar to (2E)-N-(isoquinolin-5-yl)-3-(thiophen-2-yl)prop-2-enamide have been explored for their anticancer properties. Novel quinolines carrying various moieties like pyridine and thiophene have been synthesized and evaluated for cytotoxic activity against cancer cell lines, including breast cancer cells. Some derivatives demonstrated higher activity compared to standard drugs (Ghorab et al., 2016).

Antimalarial Activity

In the realm of antimalarial research, certain N-phenyl-substituted cinnamanilides, which share a structural resemblance to (2E)-N-(isoquinolin-5-yl)-3-(thiophen-2-yl)prop-2-enamide, have been synthesized and tested. These derivatives exhibited significant efficacy against the chloroquine-sensitive strain of P. falciparum, offering a potential avenue for new antimalarial therapies (Kos et al., 2022).

Organic Light-Emitting Diode (OLED) Application

In the field of materials science, especially in OLED technology, related compounds like homoleptic cyclometalated iridium complexes with thiophen-2-yl ligands have been studied. These complexes exhibit efficient red phosphorescence and have been applied in OLED devices, demonstrating high efficiency and pure-red emission (Tsuboyama et al., 2003).